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Compound of Interest

Compound Name: 1-Formylpiperazine

CAS No.: 7755-92-2

Cat. No.: B147443

Get Quote

As a Senior Application Scientist, it is understood that excellence in research is intrinsically

linked to a culture of safety and environmental stewardship. The proper management of

chemical waste is not merely a regulatory hurdle; it is a fundamental component of responsible

science. This guide provides a detailed, step-by-step protocol for the safe disposal of 1-
Formylpiperazine (CAS No. 7755-92-2), designed for researchers, scientists, and drug

development professionals. The procedures outlined herein are synthesized from authoritative

safety data sheets and regulatory standards to ensure compliance and protect both laboratory

personnel and the environment.

Hazard Profile of 1-Formylpiperazine: Understanding the
Risks
Before handling or disposing of any chemical, a thorough understanding of its intrinsic hazards

is paramount. 1-Formylpiperazine is a piperazine derivative with a distinct toxicological and

physical hazard profile.[1] The causality behind the stringent handling protocols stems directly

from these properties.

Health Hazards: 1-Formylpiperazine poses significant acute health risks. It is classified as:
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Harmful if swallowed (H302): Ingestion can lead to adverse effects, and medical attention

should be sought immediately.[2][3][4]

Causes skin irritation (H315): Direct contact with the skin can cause irritation.[2][3][5]

Causes serious eye damage (H318): This is a critical hazard. Contact can result in severe

and potentially irreversible eye damage.[2][3]

May cause respiratory irritation (H335): Inhalation of vapors, mists, or dusts can irritate the

respiratory system.[2][3]

Physical Hazards: While not classified as flammable, 1-Formylpiperazine is a combustible

liquid with a flash point of 102 °C (215.6 °F).[6][7] This means it does not ignite easily at

ambient temperatures but will burn if exposed to an ignition source at or above its flash point. It

is also chemically incompatible with strong oxidizing agents, acids, acid chlorides, and acid

anhydrides, which can lead to hazardous reactions.[2][8]

Hazard
Classification

GHS Code Description Source

Acute Toxicity, Oral H302 Harmful if swallowed. [2][3][7]

Skin Irritation H315 Causes skin irritation. [2][3][7]

Serious Eye Damage H318
Causes serious eye

damage.
[2][3][7]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation.
[2][7]

Physical Property Value Source

Flash Point
102 °C / 215.6 °F

(closed cup)
[7]

Regulatory Framework: The Generator's Responsibility
The disposal of chemical waste in the United States is primarily regulated by the Environmental

Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[9][10]
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Concurrently, the Occupational Safety and Health Administration (OSHA) mandates safe

workplace practices for handling such materials through standards like the Hazardous Waste

Operations and Emergency Response (HAZWOPER).[11][12]

A critical first step for any laboratory (waste generator) is to determine if a waste is hazardous.

[8][13] Hazardous wastes fall into two categories: listed wastes (F, K, P, and U lists) and

characteristic wastes (ignitability, corrosivity, reactivity, toxicity).[9][14]

1-Formylpiperazine is not explicitly found on the EPA's P or U lists of acute or toxic hazardous

wastes.[14] Its classification therefore depends on whether it exhibits any of the four hazardous

characteristics. Based on its properties:

Ignitability (D001): With a flash point of 102 °C, it is well above the <60 °C (140 °F) threshold

for a D001 hazardous waste.[7][15]

Corrosivity, Reactivity, Toxicity: There is no data in the reviewed safety sheets to suggest it

meets the criteria for these characteristics.

Conclusion on Classification: Under federal RCRA guidelines, pure, unused 1-
Formylpiperazine is not typically classified as a hazardous waste. However, this does not

mean it can be disposed of in standard trash or down the drain. State and local regulations are

often more stringent than federal rules.[16] Furthermore, if the 1-Formylpiperazine is mixed

with a listed or characteristic hazardous waste, the entire mixture must be treated as

hazardous. The most responsible and universally compliant approach is to manage it as a

chemical waste to be disposed of by a licensed professional service.

Step-by-Step Disposal Protocol
This protocol provides a self-validating system for the safe handling and disposal of 1-
Formylpiperazine waste, from the point of generation to final removal.

Step 1: Personal Protective Equipment (PPE) Before handling waste, ensure appropriate PPE

is worn. The necessity for this step is dictated by the chemical's hazard profile.

Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 or NIOSH-

approved goggles.[2] Given the H318 "Causes serious eye damage" classification, this is

non-negotiable.
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Skin Protection: Handle with impervious gloves (e.g., nitrile rubber). Inspect gloves prior to

use and use a proper removal technique to avoid skin contact. Wear a lab coat.[2]

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols or dust, use a NIOSH-approved respirator.[2]

Step 2: Waste Segregation and Containerization Proper segregation prevents dangerous

chemical reactions and ensures correct disposal routing.

Designate a Waste Container: Use a clearly labeled, sealable, and chemically compatible

container for 1-Formylpiperazine waste. The container should be in good condition with no

leaks.

Labeling: The label must clearly state "1-Formylpiperazine Waste" and include the primary

hazard symbols (e.g., corrosive, irritant).

Segregation: Keep the 1-Formylpiperazine waste container separate from incompatible

materials, especially strong acids and oxidizing agents.[2][8]

Step 3: On-Site Accumulation

Accumulate in a Satellite Accumulation Area (SAA): This is an area at or near the point of

waste generation. Keep the waste container closed at all times except when adding waste.

Storage Conditions: Store the container in a cool, dry, and well-ventilated location, away from

heat or ignition sources.[2][17]

Step 4: Final Disposal Arrangement

Engage a Licensed Professional: The ultimate disposal method for 1-Formylpiperazine is

high-temperature incineration.[2] This must be performed by a licensed and certified

hazardous waste disposal company. Do not attempt to dispose of this chemical yourself.

Documentation: Maintain records of waste generation and disposal as required by your

institution and local regulations. This creates a "cradle-to-grave" record of the chemical's

lifecycle.
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The following diagram illustrates the decision workflow for the disposal process.

Disposal Workflow for 1-Formylpiperazine

Waste Generation
(Unused chemical, contaminated labware, etc.)

Step 1: Don Correct PPE
(Goggles, Gloves, Lab Coat)

Step 2: Select Labeled,
Compatible Waste Container

Is the waste mixed with
other chemicals?

Place in dedicated
1-Formylpiperazine Waste Container

No

Consult EHS for proper
segregation and containerization.
Do NOT mix with incompatibles.

Yes

Step 3: Store Container in
Satellite Accumulation Area

(Cool, Dry, Ventilated)

Step 4: Contact Environmental
Health & Safety (EHS) for Pickup

Professional Disposal
(Incineration by Licensed Contractor)

Click to download full resolution via product page
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Caption: Decision workflow for handling and disposing of 1-Formylpiperazine waste.

Emergency Procedures: Spills and Exposures
In the event of an accidental release or exposure, immediate and correct action is critical.

Spill Management:

Evacuate and Ventilate: Ensure adequate ventilation. Evacuate non-essential personnel from

the immediate area.[2]

Contain Spill: Prevent the spill from entering drains or waterways.[2]

Clean-up: For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and

place in the designated closed waste container for disposal.[17] For solid material, sweep up

and shovel without creating dust.[2]

Decontaminate: Clean the spill area thoroughly.

Personnel Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention

from a physician.[2][6]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing. Consult a physician.[2][6]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[2]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

Call a physician or poison control center immediately.[2]

In all cases of exposure, consult the Safety Data Sheet (SDS) and show it to the attending

medical professional.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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